3-methoxy-N-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzamide

• IUPAC Name: 3-methoxy-N-[2-[(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]benzamide
• InChI: InChI=1S/C22H18N4O3/c1-28-18-9-4-7-16(12-18)22(27)24-19-10-3-2-6-15(19)13-20-25-21(26-29-20)17-8-5-11-23-14-17/h2-12,14H,13H2,1H3,(H,24,27)
• InChI Key: TUKCXQLFUHACFE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2CC3=NC(=NO3)C4=CN=CC=C4
• Molecular Formula: C22H18N4O3
• Molecular Weight: 386.4 g/mol

Description

3-methoxy-N-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzamide is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Anti-Inflammatory and Anti-Cancer Agents

Research on similar oxadiazole compounds has shown significant potential in the development of anti-inflammatory and anti-cancer agents. A study by Gangapuram and Redda (2009) synthesized novel oxadiazole derivatives with promising results in anti-inflammatory and anti-cancer screenings, highlighting the versatility of oxadiazole compounds in therapeutic applications Gangapuram & Redda, 2009.

Heparanase Inhibitors

Xu et al. (2006) described the synthesis of benzamide derivatives acting as heparanase inhibitors, which displayed significant inhibitory activity. These findings suggest the utility of such compounds in targeting enzymes involved in cancer metastasis and angiogenesis, potentially offering a pathway for therapeutic intervention Xu et al., 2006.

Nematocidal Activity

Liu et al. (2022) developed 1,2,4-oxadiazole derivatives with a thiadiazole amide moiety showing good nematocidal activity against Bursaphelenchus xylophilus. This demonstrates the agricultural application of oxadiazole compounds in controlling nematode pests, providing a foundation for developing new nematicides Liu et al., 2022.

Anticancer Evaluation

Ravinaik et al. (2021) synthesized and evaluated the anticancer activity of substituted oxadiazole compounds against various cancer cell lines, finding several derivatives with higher activity than the reference drug etoposide. These results underscore the potential of oxadiazole derivatives in oncology, with specific compounds showing promise as anticancer agents Ravinaik et al., 2021.

Antibacterial Activity

Rai et al. (2009) explored the antibacterial activity of oxadiazole compounds, identifying specific derivatives with significant efficacy against various bacterial strains. This indicates the potential for developing new antibacterial agents based on oxadiazole chemistry Rai et al., 2009.